![molecular formula C23H20N4S B3826145 4-[methyl(phenyl)amino]benzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone](/img/structure/B3826145.png)
4-[methyl(phenyl)amino]benzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone
Overview
Description
“4-[methyl(phenyl)amino]benzaldehyde” is a compound with the molecular formula C14H13NO and a molecular weight of 211.26 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of “4-[methyl(phenyl)amino]benzaldehyde” includes a benzene ring with a methylphenylamino group and an aldehyde group .Chemical Reactions Analysis
While specific chemical reactions involving “4-[methyl(phenyl)amino]benzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone” are not available, similar compounds may undergo reactions at the benzylic position .Its InChI Code is 1S/C14H13NO/c1-15(13-5-3-2-4-6-13)14-9-7-12(11-16)8-10-14/h2-11H,1H3 and its InChI key is GDKRKWOVNXZJRF-UHFFFAOYSA-N .
Scientific Research Applications
Antimicrobial Activity
Compounds similar to “4-[methyl(phenyl)amino]benzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone” have been synthesized and evaluated for their in vitro antimicrobial activity against both Gram-positive and Gram-negative bacteria . They have also been tested against fungal species . This suggests that the compound could potentially be used in the development of new antimicrobial agents .
Antiproliferative Agents
The compound has been studied for its potential as an antiproliferative agent . Antiproliferative agents are substances that inhibit cell growth and multiplication, and they are often used in cancer treatment .
Anticancer Activity
The compound has been evaluated for its anticancer activity against estrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) by Sulforhodamine B (SRB) assay . This suggests that it could potentially be used in the treatment of certain types of cancer .
Drug Resistance Combat
Efforts have been made to study the pharmacological activities of newly synthesized derivatives of the compound to combat the antimicrobial and anticancer drug resistance by pathogens and cancerous cells .
Antifungal Activity
The compound exhibits high in vitro antifungal activities against pathogenic fungi such as Candida, Aspergillus, Cryptococcus, and Dermatophytes . This suggests that it could potentially be used in the treatment of fungal infections .
Molecular Docking Studies
Molecular docking studies have been carried out to study the binding mode of active compounds with receptor . This helps in understanding the interaction between the compound and the target protein, which is crucial in drug design .
Safety and Hazards
properties
IUPAC Name |
N-[(E)-[4-(N-methylanilino)phenyl]methylideneamino]-4-phenyl-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4S/c1-27(20-10-6-3-7-11-20)21-14-12-18(13-15-21)16-24-26-23-25-22(17-28-23)19-8-4-2-5-9-19/h2-17H,1H3,(H,25,26)/b24-16+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLPHDQKRYMMEAG-LFVJCYFKSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)C2=CC=C(C=C2)C=NNC3=NC(=CS3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C1=CC=CC=C1)C2=CC=C(C=C2)/C=N/NC3=NC(=CS3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-phenyl-4-{(E)-[2-(4-phenyl-1,3-thiazol-2-yl)hydrazinylidene]methyl}aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,4-dimethoxybenzaldehyde [5-(4-fluorophenyl)-4-(trifluoromethyl)-1,3-thiazol-2-yl]hydrazone](/img/structure/B3826065.png)
![N'-[(6-bromo-1,3-benzodioxol-5-yl)methylene]-2-[(3-chlorobenzyl)thio]acetohydrazide](/img/structure/B3826082.png)
![bicyclo[10.1.0]trideca-4,8-diene-13-carboxylic acid](/img/structure/B3826100.png)
![7-{[(3-bromophenyl)amino]carbonyl}tricyclo[3.2.2.0~2,4~]non-8-ene-6-carboxylic acid](/img/structure/B3826104.png)
![1-{4-[(3-isopropyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl)carbonyl]-3,5-dimethyl-1H-pyrrol-2-yl}ethanone](/img/structure/B3826106.png)
![3-{[(4-chlorophenyl)amino]carbonyl}spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]-5-ene-2-carboxylic acid](/img/structure/B3826113.png)
![N-(4-methylphenyl)bicyclo[6.1.0]non-4-ene-9-carboxamide](/img/structure/B3826123.png)
![N'-[1-(4-methoxyphenyl)butylidene]-2-(4-morpholinyl)acetohydrazide](/img/structure/B3826131.png)
![3-[(benzylamino)carbonyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid](/img/structure/B3826133.png)
![4-{2-[(2-chlorobenzyl)oxy]benzylidene}-3-(4-chlorophenyl)-5(4H)-isoxazolone](/img/structure/B3826139.png)
![methyl 4-[2-(4-phenyl-1,3-thiazol-2-yl)carbonohydrazonoyl]benzoate](/img/structure/B3826144.png)
![4-[2-(pentyloxy)benzylidene]-2-phenyl-1,3-oxazol-5(4H)-one](/img/structure/B3826151.png)